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Compound of Interest

Compound Name: Thiolane-2,5-dione

Cat. No.: B1594186

CAS Number: 3194-60-3 Synonyms: Thiosuccinic anhydride, Dihydro-2,5-thiophenedione

This technical guide provides a comprehensive overview of the chemical and physical
properties of Thiolane-2,5-dione, alongside available experimental data and potential research
applications. The information is intended for researchers, scientists, and professionals in the
field of drug development and organic synthesis.

Core Properties and Data

Thiolane-2,5-dione is a heterocyclic compound that serves as a versatile building block in
organic synthesis.[1] It is recognized for its role in the preparation of various sulfur-containing
molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Thiolane-2,5-dione is presented in the
table below. This data is compiled from various chemical databases and literature sources.
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Property

Value

Source

Molecular Formula

CaH40:2S

[2]

Molecular Weight 116.134 g/mol [2]
Melting Point 29-30 °C [1]
Boiling Point 144.4 °C at 760 mmHg [1]
Density 1.43 g/cm3 [1]
Refractive Index 1.576 [1]
Flash Point 48.8 °C [1]

Vapor Pressure

5.1 £ 0.3 mmHg at 25°C
(Predicted)

[1]

LogP

0.56660

[2]

Topological Polar Surface Area

59.4 A2

[2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Thiolane-2,5-dione is not

readily available in the reviewed literature, its synthesis can be inferred from established

methods for analogous compounds such as succinic anhydride and S-acetylmercaptosuccinic

anhydride.

A plausible synthetic approach involves the cyclization of a suitable precursor like

mercaptosuccinic acid. One general method for the synthesis of S-acetylmercaptosuccinic

anhydride, a related compound, involves a two-step process:

o Acetylation of Mercaptosuccinic Acid: This step protects the thiol group. A typical procedure
involves reacting mercaptosuccinic acid with a 2:1 molar excess of acetic anhydride at 50—
60°C for 4—6 hours.[1]

o Dehydration and Cyclization: The resulting intermediate is then heated under vacuum (e.g.,
85°C at 10 mmHg) to induce cyclization and form the anhydride ring.[1]
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Another potential route could be adapted from the synthesis of succinic anhydride, which can
be prepared by the dehydration of succinic acid using reagents like acetyl chloride or
phosphorus oxychloride, or through thermal means.[3][4][5] For instance, refluxing succinic
acid with acetyl chloride has been reported to yield succinic anhydride.[3]

A synthesis workflow for a related compound, S-acetylmercaptosuccinic anhydride, is depicted
below.
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General Synthesis Workflow for a Thioanhydride

Acetylation

(Mercaptosuccinic Acid) (Acetic Anhydride)

50-60°C, 4-6h

S-acetylmercaptosuccinic acid

85°C, Vacuum

Dehydration/Cyclization

Investigative Workflow for Biological Activity

Thiolane-2,5-dione

I |t|al Screenlng

Cytotoxicity Screening
(Antlmlcroblal Assays) ( (e.., MTT assay) )

If cytotoxic

Mechanistic Studies

(Enzyme Inhibition Assays)

Identify target

(Signaling Pathway Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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